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Compound of Interest

Compound Name: 5-Bromo-3-fluoropyridin-2-amine

Cat. No.: B1522476

An In-Depth Technical Guide to the Safe Handling and Application of 5-Bromo-3-
fluoropyridin-2-amine

This guide provides researchers, scientists, and drug development professionals with a
comprehensive overview of the safe handling, application, and emergency procedures for 5-
Bromo-3-fluoropyridin-2-amine (CAS No. 748812-37-5). As a substituted pyridine, this
compound is a valuable building block in medicinal chemistry and materials science. However,
its chemical structure necessitates a robust understanding of its potential hazards to ensure
laboratory safety and experimental integrity. This document moves beyond a standard Safety
Data Sheet (SDS) to provide causal explanations and field-proven insights for its use.

Chemical Identity and Physicochemical Profile

5-Bromo-3-fluoropyridin-2-amine is a halogenated aminopyridine derivative. Its structure
incorporates a pyridine ring, a reactive amine group, and two halogen substituents (bromo and
fluoro), which impart specific reactivity and potential biological activity. Understanding these
features is crucial for anticipating its behavior in chemical reactions and its interaction with
biological systems.

Key Identifiers and Properties:
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Property Value Source
5-bromo-3-fluoropyridin-2-

IUPAC Name . [PubChem][1]
amine

CAS Number 748812-37-5 [PubChem][1]

Molecular Formula CsHaBrFN2 [PubChem][1]

Molecular Weight 191.00 g/mol [PubChem (for isomer)][2]

| Appearance | Typically an off-white to pale yellow crystalline powder | [Inference from related
compounds][3] |

Note: Specific physical properties like melting and boiling points are not readily available and
should be determined empirically under controlled conditions.

Hazard Identification and GHS Classification

Based on aggregated data submitted to the European Chemicals Agency (ECHA), 5-Bromo-3-
fluoropyridin-2-amine is classified as a hazardous substance.[1] The following Globally
Harmonized System (GHS) classifications are reported and form the basis of all handling and
safety protocols.
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Hazard Class

Hazard Statement GHS Pictogram

Implication for
Researchers

Acute Toxicity, Oral

H302: Harmful if

Ingestion can lead to
significant adverse
health effects.

Accidental ingestion is

alt text _ , _
(Category 4) swallowed a primary risk during
handling if good
laboratory hygiene is
not practiced.
The compound can be
absorbed through the
skin, leading to
Acute Toxicity, Dermal ~ H312: Harmful in B, systemic toxicity. This
_ _ aalt text
(Category 4) contact with skin underscores the
critical need for
appropriate gloves
and lab coats.
Direct contact can
Skin ] cause reversible skin
) o H315: Causes skin E,
Corrosion/Irritation o aalt text damage, such as
irritation
(Category 2) redness and
inflammation.[4][5]
Splashes pose a
) significant risk,
Serious Eye . . .
o H319: Causes serious L potentially causing
Damage/Eye Irritation S alt text _
eye irritation serious, though
(Category 2) .
reversible, eye
damage.
As a powder, dust can
Acute Toxicity, ) be generated during
) H332: Harmful if L, o
Inhalation (Category nhaled lalt text weighing and transfer.
inhale
4) Inhalation of this dust
can be harmful.
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Risk Management and Safe Handling Protocols

A proactive risk management strategy is essential. The core principle is to minimize all potential
routes of exposure—inhalation, ingestion, and dermal contact.

Engineering Controls: The First Line of Defense

The primary method for mitigating exposure is through engineering controls. All work involving
5-Bromo-3-fluoropyridin-2-amine, especially the handling of the solid powder, must be
performed within a certified laboratory chemical fume hood.[6][7] The fume hood ensures that
any generated dust or vapors are contained and exhausted safely. The area should be well-
ventilated to prevent the accumulation of any potentially harmful fumes.[6][7]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier

PPE is the user's last line of defense and must be worn at all times when handling this
compound.[7]

o Eye Protection: Chemical splash goggles conforming to EN 166 (EU) or NIOSH (US)
standards are mandatory.[8]

o Hand Protection: Nitrile or neoprene gloves are recommended. Latex gloves are not suitable
for handling many chemicals, including pyridine derivatives.[6] Gloves should be inspected
for integrity before each use and changed immediately if contamination is suspected.

o Body Protection: A fully buttoned, flame-resistant lab coat must be worn to protect against
skin contact from spills and splashes.[8]

o Respiratory Protection: If there is a risk of exceeding exposure limits or if engineering
controls are insufficient (e.g., during a large spill cleanup), a full-face respirator with
appropriate cartridges should be used by trained personnel.[8]

Workflow for Safe Handling and Use

The following diagram outlines the mandatory workflow for safely handling this reagent from
receipt to disposal.
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Caption: Mandatory workflow for handling 5-Bromo-3-fluoropyridin-2-amine.
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Storage and Stability

Proper storage is crucial for maintaining the chemical's integrity and ensuring safety.

o Conditions: Store in a cool, dry, and well-ventilated area away from sources of ignition.[6][7]
The container must be kept tightly closed to prevent absorption of atmospheric moisture,
which is a common issue with pyridine derivatives.[6]

¢ Incompatibilities: Segregate from strong oxidizing agents and strong acids.

o Labeling: All containers must be clearly labeled with the chemical name and all relevant GHS
hazard pictograms and statements.[6]

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

First-Aid Measures
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Exposure Route

Action

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes at an emergency
eyewash station, occasionally lifting the upper
and lower eyelids. Seek immediate medical

attention.[8]

Skin Contact

Take off contaminated clothing immediately.[8]
Wash the affected area with plenty of soap and
water for at least 15 minutes. If skin irritation

occurs, seek medical attention.[8]

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o
artificial respiration (do not use mouth-to-
mouth). Seek immediate medical attention.[8]
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Call a Poison Control

Center or doctor immediately.[8]

Spill Response Protocol

Handling a spill requires a calm and methodical approach to prevent further exposure and

contamination.
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Caption: Step-by-step spill response decision workflow.
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For small spills, trained personnel should use absorbent materials like sand or vermiculite to
contain the powder, then carefully transfer it to a sealed, labeled container for disposal.[7] The
area should then be decontaminated. For large spills, evacuate the area, secure it, and contact
your institution's Environmental Health & Safety (EH&S) department immediately.

Applications in Research and Drug Development

5-Bromo-3-fluoropyridin-2-amine is a versatile intermediate. The bromine and amine
functionalities serve as key reactive handles for forming new carbon-carbon and carbon-
nitrogen bonds, respectively. It is a valuable building block for creating libraries of complex
molecules for screening in drug discovery programs, particularly in the development of kinase
inhibitors and other targeted therapies. Its structural motifs are found in various biologically
active compounds.

Waste Disposal

All waste containing 5-Bromo-3-fluoropyridin-2-amine, including contaminated absorbents
and disposable PPE, must be treated as hazardous waste.[6] Collect it in a clearly labeled,
sealed, and compatible container.[9] Dispose of the waste through your institution's certified
hazardous waste disposal program. Do not dispose of it down the drain or in regular trash.[10]
[11]

Conclusion

5-Bromo-3-fluoropyridin-2-amine is a potent chemical intermediate whose safe use hinges
on a thorough understanding of its hazards and the diligent application of safety protocols. By
integrating robust engineering controls, mandatory PPE, and methodical handling procedures,
researchers can effectively mitigate risks and leverage this compound's synthetic utility.
Adherence to the guidelines presented in this document is paramount for ensuring personal
safety and maintaining a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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